Adamantane-1,3-diyldimethanamine dihydrochloride

• IUPAC Name: [3-(aminomethyl)-1-adamantyl]methanamine;dihydrochloride
• InChI: InChI=1S/C12H22N2.2ClH/c13-7-11-2-9-1-10(4-11)5-12(3-9,6-11)8-14;;/h9-10H,1-8,13-14H2;2*1H
• InChI Key: WURFXMPEVBIVTB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3(CC1CC(C2)(C3)CN)CN.Cl.Cl
• Molecular Formula: C12H24Cl2N2
• Molecular Weight: 267.24 g/mol

Description

Adamantane-1,3-diyldimethanamine dihydrochloride is a chemical compound with the CAS Number: 69887-15-6. It has a molecular weight of 267.24. The IUPAC name for this compound is ((1s,3s,5r,7r)-adamantane-1,3-diyl)dimethanamine dihydrochloride.

Synthesis Analysis

The synthesis of adamantane-1,3-diyldimethanamine involves the reaction of adamantane-containing diamines with isomeric bromochloro- and dibromobenzenes. The yields of N,N′-diarylation products depend on the initial diamine and dihalobenzene structure.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H22N2.2ClH/c13-7-11-2-9-1-10 (4-11)5-12 (3-9,6-11)8-14;;/h9-10H,1-8,13-14H2;2*1H. This compound is a solid at room temperature.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 267.24. The compound is stored in an inert atmosphere at room temperature.

Scientific Research Applications

Arylation and Diarylation Studies

• Arylation using Palladium Catalysis : The palladium-catalyzed arylation of adamantane-1,3-diyldimethanamine with various bromochloro- and dibromobenzenes was investigated, revealing dependencies on the structures of the initial diamine and dihalobenzene (Averin et al., 2011).
• Copper-Catalyzed N,N'-Diarylation : A study on the copper(I) complex-catalyzed N,N'-diarylation of diamines based on 1,3-disubstituted adamantane using aryl iodides showed significant yields, particularly with 4-methoxyiodobenzene and iodobenzene (Panchenko et al., 2016).

Spectral and Structural Characterization

• NMR Spectroscopy of Adamantane Derivatives : The structure and features of adamantyl derivatives of dihydroxynaphthalenes were determined using NMR spectroscopy, providing insights into the spectral interpretation of complex adamantyl derivatives (Peterson et al., 2015).

Versatility in Molecular Assembly

• Molecular Recognition and Assembler of One-Dimensional Motifs : The molecule 1,3-bis[(pyrid-2-ylamino)carbonyl]adamantane demonstrated remarkable adaptability in assembling partners to generate one-dimensional motifs like infinite zig-zag ribbons (Karle et al., 1997).

Polyimides Development

• Creation of Colorless Polyimides : Adamantane-containing diamines were synthesized and used to produce semi-alicyclic polyimides, displaying high glass transition temperatures and excellent optical transparency. These properties make them suitable for optical and optoelectronic applications (Miao et al., 2020).

Exploration in Medicinal Chemistry

• Use in Medicinal Chemistry : Adamantane derivatives have been a focus in medicinal chemistry for enhancing pharmacological properties of drugs, particularly for applications in absorption, distribution, metabolism, and excretion (ADME) properties (Lamoureux & Artavia, 2010).

Safety and Hazards

The safety information for this compound includes the following hazard statements: H302-H315-H319-H335. The precautionary statements include P261-P305+P351+P338.